Cas no 20895-45-8 (3(2H)-Benzofuranone,4,7-dimethyl-)

3(2H)-Benzofuranone,4,7-dimethyl- structure
20895-45-8 structure
Product Name:3(2H)-Benzofuranone,4,7-dimethyl-
CAS No:20895-45-8
MF:C10H10O2
MW:162.185203075409
CID:284606
PubChem ID:30350
Update Time:2024-02-28

3(2H)-Benzofuranone,4,7-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • 3(2H)-Benzofuranone,4,7-dimethyl-
    • 4,7-dimethyl-1-benzofuran-3-one
    • 4,7-Dimethyl-1-benzofuran-3(2H)-one
    • ODMBMXUQRFINIK-UHFFFAOYSA-N
    • AM9236
    • 4,7-dimethyl-3-benzofuranone
    • 4,7-Dimethyl-1-benzofuran-3(2H)-one #
    • 3(2H)-Benzofuranone, 4,7-dimethyl-
    • 4,7-dimethyl-2,3-dihydro-1-benzofuran-3-one
    • 4,7-Dimethyl-3(2H)-benzofuranone
    • 3(2h)-benzo[b]furanone,4,7-dimethyl-
    • 3(2H)-Benzofuranone, 4,7-dimethyl-
    • AKOS009561579
    • DTXSID60175041
    • 4,7-DIMETHYL-3(2H)BENZOFURANONE
    • 4,7-Dimethylbenzofuran-3(2H)-one
    • 20895-45-8
    • Inchi: 1S/C10H10O2/c1-6-3-4-7(2)10-9(6)8(11)5-12-10/h3-4H,5H2,1-2H3
    • InChI Key: ODMBMXUQRFINIK-UHFFFAOYSA-N
    • SMILES: O1CC(C2C(C)=CC=C(C)C1=2)=O

Computed Properties

  • Exact Mass: 162.0681
  • Monoisotopic Mass: 162.06808
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 200
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26.3
  • XLogP3: 2.2

Experimental Properties

  • Density: 1.17
  • Boiling Point: 304.5°C at 760 mmHg
  • Flash Point: 146.4°C
  • Refractive Index: 1.565
  • PSA: 26.3

3(2H)-Benzofuranone,4,7-dimethyl- Pricemore >>

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